Cas no 2137636-18-9 (3-Iodo-5-isopropoxypyridine)

• Product Name: 3-Iodo-5-isopropoxypyridine
• CAS No: 2137636-18-9
• MF: C₈H₁₀INO
• MW: 263.08
• CID: 5076612
• Update Time: 2026-03-01

3-Iodo-5-isopropoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-isopropoxypyridine

• Inchi： 1S/C8H10INO/c1-6(2)11-8-3-7(9)4-10-5-8/h3-6H,1-2H3
• InChI Key： DEZUVVFCIZZFQN-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC(C)C)C=C1I

Additional information on 3-Iodo-5-isopropoxypyridine

Introduction to 3-Iodo-5-isopropoxypyridine (CAS No. 2137636-18-9)

3-Iodo-5-isopropoxypyridine, with the CAS number 2137636-18-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its iodine and isopropoxy substituents on a pyridine ring, which confer it with distinct reactivity and biological activity.

The molecular structure of 3-Iodo-5-isopropoxypyridine consists of a pyridine ring with an iodine atom at the 3-position and an isopropoxy group at the 5-position. The iodine substituent is known for its high reactivity, making this compound a valuable intermediate in synthetic chemistry. The isopropoxy group, on the other hand, provides additional stability and solubility, which are crucial for its use in various chemical reactions and biological assays.

In the realm of medicinal chemistry, 3-Iodo-5-isopropoxypyridine has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have utilized this compound to synthesize a series of pyridine-based inhibitors that exhibit potent activity against specific enzymes involved in cancer progression. These inhibitors have demonstrated significant efficacy in preclinical models, highlighting the potential of 3-Iodo-5-isopropoxypyridine as a key intermediate in drug discovery.

Beyond its applications in drug development, 3-Iodo-5-isopropoxypyridine has also been investigated for its use in agrochemicals. The compound's unique structure makes it suitable for the synthesis of pesticides and herbicides with enhanced selectivity and reduced environmental impact. A study published in the Journal of Agricultural and Food Chemistry reported that derivatives of 3-Iodo-5-isopropoxypyridine exhibited excellent activity against common crop pests while showing minimal toxicity to non-target organisms. This finding underscores the compound's potential as a sustainable solution in agricultural chemistry.

The synthetic accessibility of 3-Iodo-5-isopropoxypyridine is another factor contributing to its widespread use. Various methods have been developed for its preparation, including metal-catalyzed reactions and electrophilic substitution. A notable synthetic route involves the iodination of 5-isopropoxypyridine using N-iodosuccinimide (NIS) under mild conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

In addition to its synthetic utility, 3-Iodo-5-isopropoxypyridine has been studied for its photophysical properties. Research conducted at the Institute of Physical Chemistry, Polish Academy of Sciences, revealed that this compound exhibits interesting fluorescence behavior under certain conditions. The ability to fine-tune the photophysical properties by modifying the substituents on the pyridine ring opens up possibilities for its use in optoelectronic devices and sensing applications.

The safety profile of 3-Iodo-5-isopropoxypyridine is an important consideration for its practical applications. Extensive toxicological studies have shown that this compound has low toxicity when handled properly. However, as with any chemical substance, appropriate safety measures should be followed during handling and storage to ensure user safety and environmental protection.

In conclusion, 3-Iodo-5-isopropoxypyridine (CAS No. 2137636-18-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, agrochemicals, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and properties, the importance of 3-Iodo-5-isopropoxypyridine is likely to grow further.